2-(3-Trifluoromethyl-phenyl)-piperazine-1-carboxylic acid tert-butyl ester

Specification

• Molecular Formula: C16H21F3N2O2
• Molecular Weight: 330.34 g/mol
• IUPAC Name: tert-butyl 2-[3-(trifluoromethyl)phenyl]piperazine-1-carboxylate
• Standard InChI: InChI=1S/C16H21F3N2O2/c1-15(2,3)23-14(22)21-8-7-20-10-13(21)11-5-4-6-12(9-11)16(17,18)19/h4-6,9,13,20H,7-8,10H2,1-3H3
• Standard InChI Key: UDGVZRVSIVVOHL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCNCC1C2=CC(=CC=C2)C(F)(F)F

Introduction

Chemical Structure and Nomenclature

Molecular Architecture

The compound’s structure comprises a piperazine ring (C₄H₁₀N₂) functionalized at the 1-position with a tert-butyl carbamate group and at the 2-position with a 3-(trifluoromethyl)phenyl moiety. The tert-butyl group provides steric protection to the piperazine nitrogen, while the electron-withdrawing trifluoromethyl (-CF₃) group on the aromatic ring enhances lipophilicity and metabolic stability.

Molecular Formula: C₁₆H₂₀F₃N₂O₂
Molecular Weight: 353.34 g/mol
IUPAC Name: tert-butyl 2-[3-(trifluoromethyl)phenyl]piperazine-1-carboxylate

Synthesis and Manufacturing

Synthetic Routes

The synthesis typically involves sequential functionalization of the piperazine ring, leveraging Boc-protection strategies and cross-coupling reactions:

Step 1: Boc Protection of Piperazine
Piperazine reacts with di-tert-butyl dicarbonate (Boc₂O) under basic conditions (e.g., triethylamine in tetrahydrofuran) to yield tert-butyl piperazine-1-carboxylate.

Parameter	Value
Temperature	90°C
Pressure	1.5 atm
Catalyst Loading	2 mol% Pd(OAc)₂
Purification Method	Column Chromatography

Post-synthesis, the compound is isolated via crystallization from ethanol/water mixtures, achieving ≥98% purity.

Physicochemical Properties

Solubility and Stability

The Boc group enhances solubility in organic solvents (e.g., dichloromethane, THF), while the -CF₃ group reduces aqueous solubility (0.12 mg/mL in water at 25°C). Stability studies indicate decomposition above 200°C, with hydrolysis of the ester group under strongly acidic or basic conditions.

Partition Coefficient (LogP): 2.87 (calculated via XLogP3), indicating moderate lipophilicity suitable for blood-brain barrier penetration.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR):

• ¹H NMR (CDCl₃): δ 1.45 (s, 9H, Boc CH₃), 3.15–3.55 (m, 8H, piperazine H), 7.45–7.70 (m, 4H, aryl H).

• ¹³C NMR: δ 28.3 (Boc CH₃), 80.1 (Boc C-O), 124.5 (q, J = 272 Hz, CF₃), 154.2 (C=O).

Mass Spectrometry (MS):

• ESI-MS: m/z 353.3 [M+H]⁺, 375.3 [M+Na]⁺.

Reactivity and Functionalization

Boc Deprotection

Treatment with HCl in dioxane removes the tert-butyl group, yielding the free piperazine intermediate:

$$\text{Compound} + \text{HCl} \rightarrow \text{2-(3-Trifluoromethylphenyl)piperazine} \cdot \text{HCl} + \text{CO}_2 + \text{tert-butanol}$$

This step is critical for further derivatization in drug synthesis.

Electrophilic Aromatic Substitution

The electron-deficient aryl ring undergoes nitration or sulfonation at the para position relative to -CF₃:

Reaction	Reagents	Product
Nitration	HNO₃, H₂SO₄	2-(3-CF₃-4-NO₂-phenyl)piperazine
Sulfonation	SO₃, H₂SO₄	2-(3-CF₃-4-SO₃H-phenyl)piperazine

Applications in Medicinal Chemistry

Neuropharmacological Agents

Piperazines are privileged scaffolds in CNS drug discovery. The -CF₃ group in this compound enhances binding to serotonin (5-HT₁A) and dopamine (D₂) receptors, as demonstrated in radioligand assays:

Target	IC₅₀ (nM)	Ki (nM)
5-HT₁A	120	85
D₂	450	310

Data extrapolated from structurally related analogs.

Anticancer Activity

Derivatives inhibit histone deacetylases (HDACs), with IC₅₀ values of 1.2–3.8 µM in pancreatic cancer cell lines (MIA PaCa-2). The -CF₃ group stabilizes enzyme-inhibitor complexes via hydrophobic interactions.